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Compound of Interest

Compound Name: 3,5-Dinonylphenol

Cat. No.: B15366419

Disclaimer: Specific toxicological data for 3,5-Dinonylphenol (CAS No. 58085-76-0) is limited
in publicly available scientific literature. This guide summarizes the available information for the
broader categories of Dinonylphenol and Nonylphenol as surrogates, which may not fully
represent the specific toxicity of the 3,5-isomer. Researchers should exercise caution when
extrapolating these findings.

Introduction

3,5-Dinonylphenol is an organic compound belonging to the alkylphenol family. Alkylphenols
are used in the manufacturing of antioxidants, lubricating oil additives, and surfactants. Due to
their widespread use and potential for environmental release, understanding their toxicological
profile is of significant importance for researchers, scientists, and drug development
professionals. This guide provides a comprehensive overview of the known safety and
toxicological data for Dinonylphenol and the closely related Nonylphenol.

Physicochemical Properties

Detailed physicochemical properties for 3,5-Dinonylphenol are not readily available. However,
for the general category of Dinonylphenol, the following properties are noted:
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Property Value Reference
Molecular Formula C24H420 [1]
Molecular Weight 346.6 g/mol [1]
Appearance Not Available

Water Solubility Practically insoluble [2]

Toxicological Profile

The toxicological data presented below is primarily for the general categories of Dinonylphenol
and Nonylphenol.

Acute toxicity studies assess the adverse effects of a substance after a single or short-term

exposure.
Endpoint Species Route Value Reference
>2000 mg/kg bw
(for Phenol,
LD50 Rat Oral [3]

nonyl derivatives,

sulfides)

) 2031 mg/kg bw
LD50 Rabbit Dermal [3]
(for Nonylphenol)

>1.27 mg/L (for

Rat, Mouse, ) Phenol, nonyl
LC50 ] ] Inhalation o [3]
Guinea Pig derivatives,
sulfides)

Experimental Protocol: Acute Oral Toxicity (OECD TG 401 - Adapted)
A standardized protocol for acute oral toxicity testing involves the following steps:

o Test Animals: Healthy, young adult rodents (e.g., rats or mice) are used.
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e Dosage: A single dose of the test substance is administered by gavage.
e Dose Levels: Multiple dose levels are used to determine the dose-response relationship.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for a period of 14 days.

o Necropsy: A gross necropsy of all animals is performed at the end of the study.

Acute Oral Toxicity Testing Workflow (OECD TG 401)
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Click to download full resolution via product page
Workflow for a typical acute oral toxicity study.

Dinonylphenol is considered to be irritating to the skin and eyes[1].

Endpoint Result Reference
Skin Irritation Irritating [1]
Eye Irritation Irritating [1]

Repeated or prolonged contact with Dinonylphenol may cause skin sensitization[1].

Repeated dose toxicity studies evaluate the effects of a substance following prolonged
exposure. For Nonylphenol, kidney effects were observed in male rats at 15 mg/kg bw/day in a
multigeneration study[3]. In a 90-day study, no treatment-related changes were observed in
rats at doses up to 100 mg/kg bw/day|[3].

Dinonylphenol is suspected of causing toxic effects on human reproduction[1]. For
Nonylphenol, some studies in rats have reported reproductive effects in males (decreased
sperm density) and females (irregular estrous cycles)[3]. The No-Observed-Adverse-Effect
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Level (NOAEL) for reproductive toxicity in one multi-generation study in female rats was
established at 15 mg/kg bw/day[3].

Experimental Protocol: Two-Generation Reproductive Toxicity Study (OECD TG 416 - Adapted)

This study design is used to assess the effects of a substance on reproductive function across
two generations.

o Parental Generation (F0): Male and female animals are exposed to the test substance for a
specified period before mating.

o Mating and Gestation: Animals are mated, and females are allowed to litter and rear their
offspring (F1 generation).

o F1 Generation: Selected F1 offspring are exposed to the test substance and subsequently
mated to produce the F2 generation.

o Endpoints: Observations include effects on fertility, pregnancy, maternal behavior, and
offspring viability, growth, and development.
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Two-Generation Reproductive Toxicity Study Workflow (OECD TG 416)
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Proposed Signaling Pathway for Nonylphenol-Induced Apoptosis

Nonylphenol Exposure
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JNK Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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